Cas no 1805360-34-2 (3-Amino-4-(chloromethyl)-5-(difluoromethyl)-2-nitropyridine)

• Product Name: 3-Amino-4-(chloromethyl)-5-(difluoromethyl)-2-nitropyridine
• CAS No: 1805360-34-2
• MF: C₇H₆ClF₂N₃O₂
• MW: 237.591247081757
• CID: 4855607
• Update Time: 2025-06-20

3-Amino-4-(chloromethyl)-5-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(chloromethyl)-5-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H6ClF2N3O2/c8-1-3-4(6(9)10)2-12-7(5(3)11)13(14)15/h2,6H,1,11H2
• InChI Key： GTHBIJAPIREYDO-UHFFFAOYSA-N
• SMILES： ClCC1=C(C([N+](=O)[O-])=NC=C1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.9
• Topological Polar Surface Area: 84.7

Additional information on 3-Amino-4-(chloromethyl)-5-(difluoromethyl)-2-nitropyridine

Introduction to 3-Amino-4-(chloromethyl)-5-(difluoromethyl)-2-nitropyridine (CAS No. 1805360-34-2)

3-Amino-4-(chloromethyl)-5-(difluoromethyl)-2-nitropyridine, identified by its CAS number 1805360-34-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, which is renowned for its broad spectrum of biological activities and utility in drug development. The structural features of 3-Amino-4-(chloromethyl)-5-(difluoromethyl)-2-nitropyridine, particularly the presence of an amino group, a chloromethyl substituent, and a difluoromethyl group, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity modulation.

The molecular structure of this compound encompasses multiple functional groups that make it a versatile intermediate in organic synthesis. The amino group at the 3-position provides a site for further derivatization, enabling the formation of amides, sulfonamides, or other nitrogen-containing heterocycles. The chloromethyl group at the 4-position serves as a reactive handle for nucleophilic substitution reactions, allowing for the introduction of various pharmacophores. Additionally, the difluoromethyl group at the 5-position is known to enhance metabolic stability and binding affinity in drug candidates, making this compound particularly valuable in medicinal chemistry.

In recent years, there has been growing interest in nitropyridine derivatives due to their demonstrated efficacy in various therapeutic areas. The nitro group in 3-Amino-4-(chloromethyl)-5-(difluoromethyl)-2-nitropyridine can be reduced to an amine, opening up possibilities for further functionalization and lead optimization. This property is particularly useful in the development of kinase inhibitors, anticancer agents, and antimicrobial compounds. Furthermore, the electron-withdrawing nature of the nitro group can influence the electronic properties of the molecule, affecting its interactions with biological targets.

One of the most compelling aspects of 3-Amino-4-(chloromethyl)-5-(difluoromethyl)-2-nitropyridine is its potential as a building block for more complex drug molecules. Researchers have leveraged its structural framework to develop novel compounds with enhanced pharmacological profiles. For instance, derivatives of this compound have shown promise in inhibiting specific enzymes involved in inflammatory pathways. The combination of an amino group, a chloromethyl moiety, and a difluoromethyl substituent provides a rich scaffold for structure-activity relationship (SAR) studies, allowing chemists to fine-tune biological activity through strategic modifications.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their ability to improve drug properties such as bioavailability, lipophilicity, and binding affinity. The presence of a difluoromethyl group in 3-Amino-4-(chloromethyl)-5-(difluoromethyl)-2-nitropyridine aligns with this trend, making it an attractive candidate for further development. Recent studies have highlighted the role of difluorinated pyridines in generating potent and selective drug candidates. These findings underscore the significance of this compound as a precursor in modern drug discovery.

From a synthetic chemistry perspective, 3-Amino-4-(chloromethyl)-5-(difluoromethyl)-2-nitropyridine offers numerous opportunities for innovation. The chloromethyl group at the 4-position can undergo cross-coupling reactions with boronic acids or stannanes, facilitating the introduction of aryl or vinyl groups into the molecule. Such transformations are pivotal in generating libraries of compounds for high-throughput screening (HTS). Moreover, the amino group can be used to form Schiff bases or other coordination complexes with metal ions, which may exhibit novel biological activities.

The versatility of 3-Amino-4-(chloromethyl)-5-(difluoromethyl)-2-nitropyridine is further demonstrated by its utility in designing molecules that interact with biological targets through multiple mechanisms. For example, derivatives of this compound have been explored as dual inhibitors targeting both kinases and transcription factors. Such multitargeting strategies are gaining traction in drug development due to their ability to modulate complex disease pathways more effectively than single-target agents.

In conclusion,3-Amino-4-(chloromethyl)-5-(difluoromethyl)-2-nitropyridine (CAS No. 1805360-34-2) represents a promising scaffold for pharmaceutical innovation. Its unique structural features—comprising an amino group, chloromethyl moiety, and difluoromethyl substituent—make it a valuable intermediate in synthetic chemistry and drug discovery. As research continues to uncover new applications for nitropyridine derivatives, this compound is poised to play an increasingly important role in developing next-generation therapeutics.